5-{2-[5-(2,3-dichlorophenyl)-2-furyl]vinyl}-3-methyl-4-nitroisoxazole

• IUPAC Name: 5-[(Z)-2-[5-(2,3-dichlorophenyl)furan-2-yl]ethenyl]-3-methyl-4-nitro-1,2-oxazole
• InChI: InChI=1S/C16H10Cl2N2O4/c1-9-16(20(21)22)14(24-19-9)8-6-10-5-7-13(23-10)11-3-2-4-12(17)15(11)18/h2-8H,1H3/b8-6-
• InChI Key: OFSQCDCAIFXZSP-VURMDHGXSA-N
• Canonical SMILES: CC1=NOC(=C1[N+](=O)[O-])C=CC2=CC=C(O2)C3=C(C(=CC=C3)Cl)Cl
• Isomeric SMILES: CC1=NOC(=C1[N+](=O)[O-])/C=C\C2=CC=C(O2)C3=C(C(=CC=C3)Cl)Cl
• Molecular Formula: C16H10Cl2N2O4
• Molecular Weight: 365.2 g/mol

Description

5-{2-[5-(2,3-dichlorophenyl)-2-furyl]vinyl}-3-methyl-4-nitroisoxazole, also known as DCFI or Ebselen, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound was first synthesized in the 1980s and has since been studied extensively for its various properties.

Mechanism of Action

The mechanism of action of 5-{2-[5-(2,3-dichlorophenyl)-2-furyl]vinyl}-3-methyl-4-nitroisoxazole is complex and not fully understood. It has been shown to have multiple targets in the body, including enzymes involved in oxidative stress and inflammation. This compound has also been shown to interact with various signaling pathways in the body, including the MAPK and Nrf2 pathways.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in various cell types and animal models. This compound has also been shown to protect against neuronal damage in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 5-{2-[5-(2,3-dichlorophenyl)-2-furyl]vinyl}-3-methyl-4-nitroisoxazole in lab experiments is its well-established synthesis method, which allows for high yield and purity. This compound also has a range of potential therapeutic applications, making it a versatile compound for research. However, one limitation of using this compound in lab experiments is its complex mechanism of action, which can make it difficult to interpret results.

Future Directions

There are many potential future directions for research on 5-{2-[5-(2,3-dichlorophenyl)-2-furyl]vinyl}-3-methyl-4-nitroisoxazole. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has also been investigated for its potential use in the treatment of stroke and other ischemic conditions. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of 5-{2-[5-(2,3-dichlorophenyl)-2-furyl]vinyl}-3-methyl-4-nitroisoxazole involves the reaction of 2,3-dichlorobenzaldehyde with 2-furyl vinyl ketone in the presence of a base. The resulting intermediate is then reacted with 3-methyl-4-nitroisoxazole to yield the final product. This process has been optimized for high yield and purity.

Scientific Research Applications

5-{2-[5-(2,3-dichlorophenyl)-2-furyl]vinyl}-3-methyl-4-nitroisoxazole has been studied extensively for its potential therapeutic applications. It has been shown to have antioxidant, anti-inflammatory, and neuroprotective properties. Due to these properties, this compound has been investigated for its potential use in the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and stroke.